1-(2,5-Difluorophenyl)-3-(2-(3,5-dimethylphenoxy)ethyl)urea

• IUPAC Name: 1-(2,5-difluorophenyl)-3-[2-(3,5-dimethylphenoxy)ethyl]urea
• InChI: InChI=1S/C17H18F2N2O2/c1-11-7-12(2)9-14(8-11)23-6-5-20-17(22)21-16-10-13(18)3-4-15(16)19/h3-4,7-10H,5-6H2,1-2H3,(H2,20,21,22)
• InChI Key: XFTTWYHSHQXYOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCNC(=O)NC2=C(C=CC(=C2)F)F)C
• Molecular Formula: C17H18F2N2O2
• Molecular Weight: 320.33 g/mol

Description

1-(2,5-Difluorophenyl)-3-(2-(3,5-dimethylphenoxy)ethyl)urea, also known as DFP-10825, is a chemical compound that has gained attention in the scientific community due to its potential use as a therapeutic agent. This compound belongs to the class of urea derivatives and has shown promising results in various scientific studies.

Scientific Research Applications

Urea and Its Derivatives in Scientific Research

Urea and its derivatives are widely studied for their applications in various domains:

• Pharmaceuticals and Biomedical Research : Urea derivatives act as key intermediates in the synthesis of pharmaceuticals, including antiviral agents, anticancer drugs, and antibiotics. For instance, urea analogues have been investigated as penetration enhancers in human skin, enhancing the permeation of drugs through the skin barrier by increasing the diffusivity of the stratum corneum (Williams & Barry, 1989).
• Materials Science : Urea and its derivatives are used in the synthesis of polymers and resins, offering potential applications in coatings, adhesives, and composite materials.